3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-trifluoromethylbenzoic acid, 95%

• IUPAC Name: 3-(4-ethoxycarbonyl-3-fluorophenyl)-5-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C17H12F4O4/c1-2-25-16(24)13-4-3-9(8-14(13)18)10-5-11(15(22)23)7-12(6-10)17(19,20)21/h3-8H,2H2,1H3,(H,22,23)
• InChI Key: BJOCHCJFNWMFAX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C=C(C=C1)C2=CC(=CC(=C2)C(F)(F)F)C(=O)O)F
• Molecular Formula: C17H12F4O4
• DSSTOX Substance ID: DTXSID10691963
• Molecular Weight: 356.27 g/mol
• CAS RN: 1262005-98-0

Description

3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-trifluoromethylbenzoic acid (ECF-3F-5T) is a synthetic compound that has been used in a variety of scientific research applications. It is a relatively new compound that has been developed to provide a more efficient way to conduct experiments. ECF-3F-5T is a white crystalline solid that is soluble in organic solvents and has a melting point of 83-85°C. It has a molecular weight of 376.36 g/mol and a molecular formula of C15H9F3O3.

Scientific Research Applications

3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-trifluoromethylbenzoic acid, 95% has been used in a variety of scientific research applications, including in the study of cell signalling pathways and enzyme inhibition. It has been used to study the role of certain enzymes in the regulation of cell growth and differentiation, as well as to investigate the mechanism of action of certain drugs. It has also been used to study the inhibition of certain enzymes involved in the metabolism of drugs and other compounds.

Mechanism of Action

The mechanism of action of 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-trifluoromethylbenzoic acid, 95% is not well understood. However, it is believed to act as an inhibitor of certain enzymes, such as those involved in the metabolism of drugs and other compounds. It is thought to bind to the active site of the enzyme, blocking its activity and thus preventing the metabolism of the drug or compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-trifluoromethylbenzoic acid, 95% are not well understood. However, it is believed to act as an inhibitor of certain enzymes, such as those involved in the metabolism of drugs and other compounds. In addition, it has been found to have some anti-inflammatory and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-trifluoromethylbenzoic acid, 95% in laboratory experiments is that it is relatively easy to synthesize and is relatively stable. Furthermore, it is highly soluble in organic solvents, making it easy to use in experiments. However, it is important to note that 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-trifluoromethylbenzoic acid, 95% is an experimental compound and has not been extensively studied. Therefore, its effects are not fully understood and caution should be exercised when using it in experiments.

Future Directions

Given the potential of 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-trifluoromethylbenzoic acid, 95% as an inhibitor of certain enzymes, there are several potential future directions that could be explored. These include further investigation into the mechanism of action of 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-trifluoromethylbenzoic acid, 95%, as well as the development of more efficient synthesis methods. Additionally, further research into the biochemical and physiological effects of 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-trifluoromethylbenzoic acid, 95% could lead to the development of new drugs or therapies. Finally, further research into the potential applications of 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-trifluoromethylbenzoic acid, 95% in laboratory experiments could lead to the development of new and improved methods for conducting experiments.

Synthesis Methods

3-[4-(Ethoxycarbonyl)-3-fluorophenyl]-5-trifluoromethylbenzoic acid, 95% can be synthesized using a two-step process. The first step involves the reaction of 4-ethoxycarbonyl-3-fluorophenol with trifluoromethylbenzoyl chloride in the presence of a base such as potassium carbonate. This reaction produces a trifluoromethylbenzoyl ester, which is then hydrolyzed in the second step to give the desired compound. The overall yield of this process is typically around 90%.